Cas no 6345-08-0 (Acetic acid,2-oxo-2-[(phenylmethyl)amino]-)

• Product name: Acetic acid,2-oxo-2-[(phenylmethyl)amino]-
• CAS No: 6345-08-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 522917
• PubChem ID: 242643

Acetic acid,2-oxo-2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-oxo-2-[(phenylmethyl)amino]-
• 2-(benzylamino)-2-oxoacetic acid
• (benzylamino)(oxo)acetic acid
• AC1L69VH
• AC1Q5RI3
• benzyl-oxalamic acid
• Benzyl-oxalamidsaeure
• Benzyloxamidsaeure
• N -Benzyl-oxalamic acid
• N-Benzyloxalamic acid
• NSC51440
• Oxalic acid N-benzylmonoamide
• Oxalsaeure-monobenzylamid
• SureCN1867492
• 6345-08-0
• DTXSID70287523
• DA-04151
• E86043
• (BENZYLCARBAMOYL)FORMIC ACID
• SCHEMBL1867492
• GUZSZEGZZYGNJR-UHFFFAOYSA-N
• n-benzyl-oxalamic acid
• 2-(benzylamino)-2-oxoaceticacid
• MFCD06740187
• benzyloxamic acid
• CHEMBL4796384
• AKOS009097925
• NSC-51440

• MDL： MFCD06740187
• Inchi： InChI=1S/C9H9NO3/c11-8(9(12)13)10-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,10,11)(H,12,13)
• InChI Key： GUZSZEGZZYGNJR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNC(=O)C(=O)O

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 1

Experimental Properties

• Density: 1.286
• Refractive Index: 1.568
• PSA: 66.4
• LogP: 0.77830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetic acid,2-oxo-2-[(phenylmethyl)amino]-

Acetic acid,2-oxo-2-[(phenylmethyl)amino]- and CAS No. 6345-08-0: A Comprehensive Overview

Acetic acid,2-oxo-2-[(phenylmethyl)amino]-, identified by its CAS number 6345-08-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, also known as N-benzylglyoxamic acid, has garnered considerable attention due to its versatile applications and structural properties. Its molecular formula, C₉H₉O₃N, underscores its role as a derivative of acetic acid with an amine functional group, making it a valuable intermediate in synthetic chemistry.

The phenylmethyl moiety in the compound's structure contributes to its unique reactivity and interaction potential with biological systems. This feature has been exploited in various research domains, particularly in the development of novel pharmaceutical agents. The compound's ability to act as a chelating agent and its stability under various chemical conditions make it a preferred choice for researchers exploring new synthetic pathways.

In recent years, the study of Acetic acid,2-oxo-2-[(phenylmethyl)amino]- has seen significant advancements, particularly in its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The compound's derivatives have shown promising results in preclinical studies, highlighting their potential as therapeutic agents.

The chemical properties of Acetic acid,2-oxo-2-[(phenylmethyl)amino]- make it an attractive candidate for further exploration. Its solubility in polar solvents and ability to form hydrogen bonds allow for diverse applications in drug formulation and delivery systems. Additionally, its compatibility with various functional groups enables chemists to modify its structure systematically, tailoring its properties for specific applications.

One of the most intriguing aspects of this compound is its role in medicinal chemistry. The N-benzyl group provides a site for further functionalization, allowing researchers to create libraries of compounds with varying biological activities. This flexibility has been instrumental in high-throughput screening programs aimed at identifying novel drug candidates.

The synthesis of Acetic acid,2-oxo-2-[(phenylmethyl)amino]- involves multi-step reactions that showcase the ingenuity of organic synthesis. The process typically begins with the condensation of benzylamine with glyoxal or a derivative thereof, followed by purification steps to isolate the desired product. These synthetic routes have been optimized over time to improve yield and purity, making the compound more accessible for research purposes.

The compound's stability under different conditions has also been a subject of extensive study. Researchers have investigated its behavior under thermal stress and in various solvent systems to understand how these factors influence its reactivity and utility. Such studies are crucial for developing robust synthetic protocols and ensuring consistent quality in pharmaceutical applications.

In conclusion, Acetic acid,2-oxo-2-[(phenylmethyl)amino]- (CAS No. 6345-08-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and versatile reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical biology.